1,1'-(2,5-Dimethylpiperazine-1,4-diyl)bis(2-phenylethanone)

• IUPAC Name: 1-[2,5-dimethyl-4-(2-phenylacetyl)piperazin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C22H26N2O2/c1-17-15-24(22(26)14-20-11-7-4-8-12-20)18(2)16-23(17)21(25)13-19-9-5-3-6-10-19/h3-12,17-18H,13-16H2,1-2H3
• InChI Key: WZTKTWVIGDHCTK-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C(CN1C(=O)CC2=CC=CC=C2)C)C(=O)CC3=CC=CC=C3
• Molecular Formula: C22H26N2O2
• Molecular Weight: 350.5 g/mol

Description

1,1’-(2,5-Dimethylpiperazine-1,4-diyl)bis(2-phenylethanone) is a complex organic compound with the molecular formula C22H26N2O2 It features a piperazine ring substituted with two phenylethanone groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1’-(2,5-Dimethylpiperazine-1,4-diyl)bis(2-phenylethanone) typically involves the reaction of 2,5-dimethylpiperazine with 2-phenylethanone under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

1,1’-(2,5-Dimethylpiperazine-1,4-diyl)bis(2-phenylethanone) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone groups to alcohols.

Substitution: The phenyl groups can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like halogens (Cl2, Br2) or nitrating agents (HNO3) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

1,1’-(2,5-Dimethylpiperazine-1,4-diyl)bis(2-phenylethanone) has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,1’-(2,5-Dimethylpiperazine-1,4-diyl)bis(2-phenylethanone) involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

1,1’-(2,5-Dimethyl-1,4-piperazinediyl)bis(3-cyclohexyl-1-propanone): Similar structure but with cyclohexyl groups instead of phenyl groups.

2,5-Dimethylpiperazine-1,4-diethanol: Contains hydroxyl groups instead of phenylethanone groups.

Uniqueness

1,1’-(2,5-Dimethylpiperazine-1,4-diyl)bis(2-phenylethanone) is unique due to its specific substitution pattern and the presence of phenylethanone groups, which confer distinct chemical and biological properties compared to similar compounds.